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Compound of Interest

Compound Name: IT-143A

Cat. No.: B1243627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of IT-143A, a piericidin-group antibiotic. The information is intended for

researchers, scientists, and professionals involved in drug discovery and development.

Chemical Structure and Properties
IT-143A is a bacterial metabolite originally isolated from Streptomyces sp.[1] It belongs to the

piericidin family of antibiotics, which are known for their structural similarity to coenzyme Q.[2]

Chemical Name: 2-(10-hydroxy-3,5,7,9,11,13-hexamethyl-2,5,7,11,13-

pentadecapentaenyl)-5,6-dimethoxy-3-methyl-4-pyridinol[1]

Table 1: Physicochemical Properties of IT-143A

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1243627?utm_src=pdf-interest
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.caymanchem.com/product/30044/it-143a
https://pubmed.ncbi.nlm.nih.gov/34260807/
https://www.caymanchem.com/product/30044/it-143a
https://www.benchchem.com/product/b1243627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 183485-32-7 [1]

Molecular Formula C29H43NO4 [1]

Molecular Weight 469.7 g/mol [1]

Appearance Oil [3]

Purity ≥95% [1]

Solubility

Soluble in ethanol, methanol,

DMSO, and dimethyl

formamide.

[3]

Storage Store at -20°C [3]

Biological Activity and Mechanism of Action
IT-143A exhibits antimicrobial activity against a range of bacteria and fungi. Its primary

mechanism of action, characteristic of the piericidin family, is the inhibition of the mitochondrial

electron transport chain at Complex I (NADH:ubiquinone oxidoreductase).[4][5][6] This

inhibition disrupts cellular respiration and leads to a cascade of downstream effects.

Table 2: Antimicrobial Activity of IT-143A

Organism
Minimum Inhibitory
Concentration (MIC)

Reference

Micrococcus luteus 6.25 µg/mL [1][3]

Aspergillus fumigatus 12.5 - 25 µg/mL [1][3]

Trichophyton rubrum 12.5 - 25 µg/mL [1][3]

Signaling Pathway of Mitochondrial Complex I Inhibition
by IT-143A
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The inhibition of mitochondrial complex I by IT-143A initiates a signaling cascade that can lead

to apoptosis. The key events in this pathway include the disruption of the electron transport

chain, increased production of reactive oxygen species (ROS), and the release of pro-apoptotic

factors from the mitochondria.
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Start

Prepare serial dilutions of IT-143A
in microtiter plate

Inoculate microtiter plate wells
with microbial suspension

Prepare standardized microbial inoculum

Incubate at appropriate temperature and duration

Visually inspect for microbial growth (turbidity)

Determine MIC as the lowest concentration
with no visible growth

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.caymanchem.com/product/30044/it-143a
https://pubmed.ncbi.nlm.nih.gov/34260807/
https://pubmed.ncbi.nlm.nih.gov/34260807/
https://file.glpbio.com/quotepdf/product.php?token=4SuF2QWhG6c55cnX4-dRfkwg8eUl3WXpBGkXy4jU12SL21DDTF23yh1N7tJy6z1F-0DUWR9dsJHH_ihyXvuwJ-TpjSsq8RrQvAU4tNJTa7DLNn38ckv61kdKqFvno-SmIz4KJnU7q2CWX
https://www.medchemexpress.com/piericidin-a.html
https://www.bioaustralis.com/product_pdfs/override/BIA-P1069_product_sheet.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piericidin-A
https://www.benchchem.com/product/b1243627#it-143a-chemical-structure-and-properties
https://www.benchchem.com/product/b1243627#it-143a-chemical-structure-and-properties
https://www.benchchem.com/product/b1243627#it-143a-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1243627?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

